Cas no 168167-46-2 (1H-Benzimidazole, 2-[[(4-iodo-3-methyl-2-pyridinyl)methyl]thio]-)

• Product Name: 1H-Benzimidazole, 2-[[(4-iodo-3-methyl-2-pyridinyl)methyl]thio]-
• CAS No: 168167-46-2
• MF: C₁₄H₁₂IN₃S
• MW: 381.2346534729
• CID: 1349069
• Update Time: 2024-08-17

1H-Benzimidazole, 2-[[(4-iodo-3-methyl-2-pyridinyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[(4-iodo-3-methyl-2-pyridinyl)methyl]thio]-

• Inchi： 1S/C14H12IN3S/c1-9-10(15)6-7-16-13(9)8-19-14-17-11-4-2-3-5-12(11)18-14/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： GQMWXINABVSDFY-UHFFFAOYSA-N
• SMILES： C1(SCC2=NC=CC(I)=C2C)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 380.97936

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 542.0±60.0 °C(Predicted)
• PSA: 41.57
• pka: 10.59±0.10(Predicted)